(E)-3-Fluoropropenoic acid ethyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-3-Fluoropropenoic acid ethyl ester is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
(E)-3-Fluoropropenoic acid ethyl ester has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been studied for its potential as a drug candidate due to its unique chemical properties. In materials science, (E)-3-Fluoropropenoic acid ethyl ester has been studied for its potential use in the synthesis of advanced materials with specific properties. In organic synthesis, this compound has been studied for its potential as a reagent in various reactions.
Mechanism of Action
The mechanism of action of (E)-3-Fluoropropenoic acid ethyl ester is not fully understood. However, it is believed to act as an electrophile due to the presence of the fluorine atom, which can polarize the double bond in the propenoic acid moiety. This electrophilic property has been studied in various reactions, including nucleophilic addition and cycloaddition reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (E)-3-Fluoropropenoic acid ethyl ester are not well studied. However, it is believed to have potential applications in medicinal chemistry due to its unique chemical properties. Studies have shown that this compound can inhibit specific enzymes and proteins, which can lead to potential therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using (E)-3-Fluoropropenoic acid ethyl ester in lab experiments include its unique chemical properties, which can lead to specific reactions and products. This compound can also be synthesized using specific methods, which can be optimized for efficiency and yield. The limitations of using (E)-3-Fluoropropenoic acid ethyl ester in lab experiments include its potential toxicity and the lack of understanding of its biochemical and physiological effects.
Future Directions
For (E)-3-Fluoropropenoic acid ethyl ester include further studies on its mechanism of action, biochemical and physiological effects, and potential applications in various fields. This compound has the potential to be used as a drug candidate, a reagent in organic synthesis, and a building block in materials science. Further studies can lead to the optimization of its synthesis method, the discovery of new reactions and products, and the development of new applications.
Synthesis Methods
The synthesis of (E)-3-Fluoropropenoic acid ethyl ester involves the reaction between ethyl 3-chloropropenoate and potassium fluoride in the presence of a palladium catalyst. The reaction takes place under specific conditions, including temperature, pressure, and time, to produce the desired compound. This method has been studied and optimized for its efficiency and yield.
properties
IUPAC Name |
ethyl (E)-3-fluoroprop-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7FO2/c1-2-8-5(7)3-4-6/h3-4H,2H2,1H3/b4-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZRFZANQMUWZFZ-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-Fluoropropenoic acid ethyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.